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Compound of Interest

Compound Name: Qsymia

CAS No.: 960078-81-3

Cat. No.: B1240882

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

pharmaceutical compounds is paramount. This document provides essential, immediate safety

and logistical information for the handling of Qsymia (phentermine and topiramate), including

personal protective equipment (PPE) guidelines, and operational and disposal plans.

Qsymia, a combination of phentermine and topiramate, is classified as a Schedule IV

controlled substance and requires specific handling procedures to minimize occupational

exposure and ensure laboratory safety. The following guidelines are based on Safety Data

Sheets (SDS) for its active pharmaceutical ingredients and general recommendations for

handling hazardous drugs, such as those outlined in USP <800>.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to reduce exposure to the active components of Qsymia, which can

have toxic effects.[1][2] The following table summarizes the recommended PPE for handling

Qsymia in a non-sterile laboratory environment.
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated gloves

(ASTM D6978 compliant)

Prevents skin contact with the

drug.[3][4] Chemotherapy-

rated gloves are tested for

resistance to permeation by

hazardous drugs.[5] Change

gloves every 30 minutes or

immediately if contaminated,

torn, or punctured.[3][4]

Eye/Face Protection

Tightly sealing safety goggles

or a face shield worn with

goggles

Protects eyes and face from

splashes or aerosols that may

be generated during handling.

[6][7][8]

Respiratory Protection
A NIOSH-certified N95 or

higher respirator

Recommended when

manipulating the drug outside

of a containment primary

engineering control (C-PEC),

such as a powder hood, to

prevent inhalation of airborne

particles.[3][5] Fit-testing of the

respirator is required.[6]

Body Protection

A disposable, non-permeable

gown with closed back and

cuffs

Provides a barrier against

contamination of clothing.

Gowns should be changed

every 2-3 hours or immediately

if contaminated.[3][9]

Shoe Covers
Two pairs of disposable shoe

covers

Worn to prevent the tracking of

contaminants out of the

handling area. The outer pair

should be removed before

exiting the immediate work

area.[3][4][9]
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Operational Workflow for Handling Qsymia
The following diagram outlines the procedural steps for the safe handling of Qsymia, from

receipt of the material to its final disposal. Adherence to this workflow is essential for minimizing

risk and ensuring regulatory compliance.

Figure 1: Qsymia Handling and Disposal Workflow
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Figure 1: Qsymia Handling and Disposal Workflow

Disposal Plan
Proper disposal of Qsymia and any contaminated materials is crucial to prevent environmental

contamination and diversion. As a Schedule IV controlled substance, specific regulations apply.

Unused or Expired Qsymia: Must be disposed of through a DEA-registered reverse

distributor.[10] Do not dispose of in the trash or down the drain. Maintain accurate records of

all disposed substances, including the use of DEA Form 41 for surrendered drugs.[11][12]

Contaminated PPE and Materials: All disposable items that have come into contact with

Qsymia, such as gloves, gowns, and bench paper, should be considered hazardous waste.

Segregate this waste into clearly labeled, sealed containers.

Dispose of according to your institution's hazardous waste procedures and in compliance

with local, state, and federal regulations.

Sharps: Any needles, syringes, or other sharps contaminated with Qsymia must be disposed

of in a designated, puncture-resistant sharps container.

Spills: In the event of a spill, consult the Safety Data Sheets for phentermine and topiramate.

[1][2][7][8][13][14] Use a spill kit designed for hazardous drugs and wear appropriate PPE

during cleanup. All spill cleanup materials must be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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